Cas no 902836-14-0 (2-[4-(ethoxymethyl)phenyl]acetic acid)

• Product Name: 2-[4-(ethoxymethyl)phenyl]acetic acid
• CAS No: 902836-14-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4797550
• Update Time: 2026-02-27

2-[4-(ethoxymethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ETHOXYMETHYL)PHENYLACETIC ACID
• 2-[4-(ethoxymethyl)phenyl]acetic acid
• 2-(4-(Ethoxymethyl)phenyl)acetic acid
• [4-(Ethoxymethyl)phenyl]acetic acid
• ST50407734

• Inchi： 1S/C11H14O3/c1-2-14-8-10-5-3-9(4-6-10)7-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： JSRDATKLAHCUBB-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=CC(CC(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Additional information on 2-[4-(ethoxymethyl)phenyl]acetic acid

2-[4-(Ethoxymethyl)phenyl]acetic Acid: An Overview of CAS No. 902836-14-0

2-[4-(Ethoxymethyl)phenyl]acetic acid (CAS No. 902836-14-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Ethoxymethylphenylacetic acid, is characterized by its unique structure, which includes an ethoxymethyl group attached to a phenyl ring and an acetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-[4-(ethoxymethyl)phenyl]acetic acid can be represented as C₁₁H₁₄O₃. Its molecular weight is 198.22 g/mol, and it is typically synthesized through a series of well-defined chemical reactions. The compound is known for its solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

In recent years, 2-[4-(ethoxymethyl)phenyl]acetic acid has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as arthritis and chronic pain. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-[4-(ethoxymethyl)phenyl]acetic acid effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines.

Beyond its anti-inflammatory properties, 2-[4-(ethoxymethyl)phenyl]acetic acid has also shown potential in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. The mechanism by which 2-[4-(ethoxymethyl)phenyl]acetic acid exerts these neuroprotective effects is believed to involve the activation of antioxidant pathways and the modulation of mitochondrial function.

In addition to its therapeutic applications, 2-[4-(ethoxymethyl)phenyl]acetic acid has been explored for its use in chemical synthesis and materials science. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse functionalities. For example, researchers at the Max Planck Institute have utilized this compound as a starting material for the synthesis of novel polymers with tunable mechanical properties and biocompatibility, which have potential applications in tissue engineering and drug delivery systems.

The safety profile of 2-[4-(ethoxymethyl)phenyl]acetic acid has also been extensively evaluated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in both in vitro and in vivo models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-[4-(ethoxymethyl)phenyl]acetic acid (CAS No. 902836-14-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.